Cas no 1647-57-0 (2,3,3,3-Tetrafluoropropionamide)

• Product Name: 2,3,3,3-Tetrafluoropropionamide
• CAS No: 1647-57-0
• MF: C₃H₃F₄NO
• MW: 145.055634737015
• MDL: MFCD00069119
• CID: 117921
• PubChem ID: 2776736
• Update Time: 2025-10-30

2,3,3,3-Tetrafluoropropionamide Chemical and Physical Properties

Names and Identifiers

• Propanamide,2,3,3,3-tetrafluoro-
• 2,3,3,3-TETRAFLUOROPROPIONAMIDE
• 2,3,3,3-tetrafluoropropanamide
• 2H-TETRAFLUOROPROPIONAMIDE
• MS-20408
• A810591
• Propanamide, 2,3,3,3-tetrafluoro-
• AKOS003790084
• DTXSID70380240
• 3-tetrafluoropropionamide
• FT-0609316
• LBYKCQDGXLJODK-UHFFFAOYSA-N
• MFCD00069119
• SCHEMBL3813976
• 1647-57-0
• 2,3,3,3-Tetrafluoropropionamide97%
• 2,3,3,3-Tetrafluoropropionamide 97%
• STL556036
• BBL102237
• DTXCID60331266
• 2,3,3,3-Tetrafluoropropionamide

• MDL： MFCD00069119
• Inchi： 1S/C3H3F4NO/c4-1(2(8)9)3(5,6)7/h1H,(H2,8,9)
• InChI Key： LBYKCQDGXLJODK-UHFFFAOYSA-N
• SMILES： FC(C(N)=O)C(F)(F)F

Computed Properties

• Exact Mass: 145.01500
• Monoisotopic Mass: 145.01507637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 59°C
• Boiling Point: 186.5±35.0 °C at 760 mmHg
• Flash Point: 66.6±25.9 °C
• PSA: 43.09000
• LogP: 1.07240
• Vapor Pressure: 0.7±0.4 mmHg at 25°C

2,3,3,3-Tetrafluoropropionamide Security Information

• Signal Word：warning
• Hazard Statement： Harmful
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22
• Safety Instruction： S22-S36/37
• Hazardous Material Identification：
• Safety Term：S22;S36/37
• HazardClass：IRRITANT
• Risk Phrases：R20/21/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2,3,3,3-Tetrafluoropropionamide

Recent Advances in the Study of 2,3,3,3-Tetrafluoropropionamide (CAS: 1647-57-0) in Chemical Biology and Pharmaceutical Research

2,3,3,3-Tetrafluoropropionamide (CAS: 1647-57-0) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This fluorinated amide derivative is being investigated for its unique physicochemical properties and potential applications in drug discovery and development. Recent studies have highlighted its role as a versatile building block in the synthesis of novel bioactive molecules, particularly in the context of fluorine-containing pharmaceuticals where the introduction of fluorine atoms can dramatically alter the pharmacokinetic and pharmacodynamic profiles of drug candidates.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2,3,3,3-Tetrafluoropropionamide as a key intermediate in the synthesis of fluorinated protease inhibitors. The research team from MIT showed that incorporation of this moiety into their lead compounds resulted in improved metabolic stability and enhanced binding affinity to target enzymes. The study utilized advanced computational modeling techniques to predict the optimal positioning of the tetrafluoropropionamide group within the enzyme active site, followed by experimental validation through X-ray crystallography and enzymatic assays.

In parallel research, scientists at the University of Tokyo have explored the use of 2,3,3,3-Tetrafluoropropionamide in the development of novel PET (positron emission tomography) imaging agents. Their work, published in ACS Chemical Biology in early 2024, demonstrated that fluorine-18 labeled derivatives of this compound exhibit excellent blood-brain barrier penetration and favorable pharmacokinetics for neurological imaging applications. The researchers noted that the unique electronic properties conferred by the tetrafluoropropionamide structure contribute to both the radiolabeling efficiency and in vivo stability of these imaging probes.

Recent toxicological studies have also provided important insights into the safety profile of 2,3,3,3-Tetrafluoropropionamide. A comprehensive assessment published in Chemical Research in Toxicology (2023) evaluated the compound's acute and subchronic toxicity in rodent models. While the compound showed low acute toxicity (LD50 > 2000 mg/kg), prolonged exposure at high doses revealed some hepatotoxic effects, suggesting the need for careful consideration of dosage in pharmaceutical applications. These findings are particularly relevant as the compound moves from laboratory-scale research toward potential clinical development.

The synthetic chemistry community has made significant progress in developing more efficient routes to 2,3,3,3-Tetrafluoropropionamide. A recent publication in Organic Process Research & Development (2024) described a novel continuous-flow synthesis method that improves yield (from 68% to 89%) while reducing byproduct formation. This advancement addresses previous challenges in scaling up production of this valuable intermediate, potentially enabling broader access for research and development purposes across the pharmaceutical industry.

Looking forward, the unique properties of 2,3,3,3-Tetrafluoropropionamide position it as a promising candidate for various applications beyond its current uses. Ongoing research is exploring its potential in agrochemical development, materials science, and as a precursor for more complex fluorinated structures. The compound's combination of synthetic accessibility and interesting biological activity makes it likely to remain an important focus of chemical biology research in the coming years.